Cas no 1807512-40-8 (Azidoethyl-SS-ethylamine)

• Product Name: Azidoethyl-SS-ethylamine
• CAS No: 1807512-40-8
• MF: C₄H₁₀N₄S₂
• MW: 178.278996944427
• CID: 3045744
• PubChem ID: 102514881
• Update Time: 2025-08-05

Azidoethyl-SS-ethylamine Chemical and Physical Properties

Names and Identifiers

• Azidoethyl-SS-ethylamine
• 2-((2-azidoethyl)disulfanyl)ethan-1-amine
• NCCSSCCN=[N+]=[N-]
• SCHEMBL20867431
• DA-61404
• Azido-cystamine hydrochloride
• CS-0115205
• AKOS040741280
• 1807512-40-8
• DTXSID601296848
• 2-[(2-azidoethyl)disulfanyl]ethan-1-amine
• 2-[(2-Azidoethyl)dithio]ethanamine
• 2-(2-azidoethyldisulfanyl)ethanamine
• BP-22806
• HY-140104
• C70187

• Inchi： 1S/C4H10N4S2/c5-1-3-9-10-4-2-7-8-6/h1-5H2
• InChI Key： OCLWTYKOHAVGIZ-UHFFFAOYSA-N
• SMILES： S(CCN)SCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 178.034689g/mol
• Monoisotopic Mass: 178.034689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91
• Molecular Weight: 178.3g/mol

Additional information on Azidoethyl-SS-ethylamine

Introduction to Azidoethyl-SS-ethylamine (CAS No. 1807512-40-8)

Azidoethyl-SS-ethylamine, a compound with the chemical identifier CAS No. 1807512-40-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. The Azidoethyl-SS-ethylamine moiety is particularly noteworthy due to its reactivity and versatility, making it an invaluable tool in synthetic chemistry and drug discovery.

The molecular structure of Azidoethyl-SS-ethylamine consists of an ethylamine backbone functionalized with azido groups, which are known for their high reactivity. This reactivity allows the compound to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in the synthesis of complex molecules. The presence of the SS linkage further enhances its utility, providing a stable yet modifiable framework for further chemical manipulation.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of azido compounds. The Azidoethyl-SS-ethylamine molecule has been extensively studied for its potential applications in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are crucial in constructing carbon-carbon bonds, which are essential for the development of biologically active molecules. The ability to introduce azido groups at specific positions on the ethylamine backbone allows researchers to tailor the reactivity of the molecule for targeted applications.

One of the most compelling aspects of Azidoethyl-SS-ethylamine is its role in the development of bioconjugation strategies. Bioconjugation involves the covalent attachment of biomolecules, such as peptides and proteins, to small organic molecules like Azidoethyl-SS-ethylamine. This approach has been widely used in diagnostic imaging, therapeutic agents, and biomarker discovery. The azido groups serve as versatile handles for further functionalization via click chemistry techniques, enabling the creation of complex bioconjugates with precise spatial arrangements.

The pharmaceutical industry has also shown great interest in Azidoethyl-SS-ethylamine due to its potential as an intermediate in drug synthesis. Its unique structural features make it an excellent candidate for generating novel pharmacophores—molecular structures that are responsible for a drug's biological activity. Researchers have leveraged the reactivity of azido groups to develop libraries of compounds with diverse biological profiles. These libraries are then screened for potential therapeutic candidates using high-throughput screening technologies.

Moreover, Azidoethyl-SS-ethylamine has found applications in materials science and nanotechnology. Its ability to undergo controlled polymerization reactions makes it a valuable precursor for synthesizing polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, where precise control over molecular architecture is crucial for optimizing efficacy and minimizing side effects.

Recent advancements in synthetic methodologies have further expanded the utility of Azidoethyl-SS-ethylamine. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of azido compounds. These improvements have not only streamlined synthetic routes but also opened up new possibilities for functionalizing complex molecular frameworks. The integration of these techniques into drug discovery pipelines has significantly accelerated the development of novel therapeutics.

The role of Azidoethyl-SS-ethylamine in biochemical research extends beyond its use as a synthetic intermediate. It has been employed as a probe to study enzyme mechanisms and interactions between biomolecules. By incorporating azido groups into specific positions within a molecule, researchers can track its behavior within biological systems using advanced imaging techniques. This approach has provided valuable insights into fundamental biological processes and has facilitated the development of targeted therapeutics.

In conclusion, Azidoethyl-SS-ethylamine (CAS No. 1807512-40-8) is a multifaceted compound with significant implications in pharmaceuticals, biochemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and explore complex biological systems. As synthetic methodologies continue to evolve, the potential applications of Azidoethyl-SS-ethylamine are expected to expand even further, driving innovation across multiple scientific disciplines.